Cas no 113211-26-0 (2-but-2-ynoxyisoindole-1,3-dione)

• Product name: 2-but-2-ynoxyisoindole-1,3-dione
• CAS No: 113211-26-0
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• CID: 2610201
• PubChem ID: 71337055

2-but-2-ynoxyisoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-but-2-ynoxyisoindole-1,3-dione
• 2-[(But-2-yn-1-yl)oxy]-1H-isoindole-1,3(2H)-dione
• DTXSID70764804
• 113211-26-0

• Inchi： InChI=1S/C12H9NO3/c1-2-3-8-16-13-11(14)9-6-4-5-7-10(9)12(13)15/h4-7H,8H2,1H3
• InChI Key： NBMZEQNEQURGME-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 215.058243149Da
• Monoisotopic Mass: 215.058243149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų
• XLogP3: 2